Cas no 1806995-40-3 (3-Bromo-4-(difluoromethyl)-6-methylpyridine-2-carbonyl chloride)

• Product Name: 3-Bromo-4-(difluoromethyl)-6-methylpyridine-2-carbonyl chloride
• CAS No: 1806995-40-3
• MF: C₈H₅BrClF₂NO
• MW: 284.48520731926
• CID: 4863014
• Update Time: 2025-07-21

3-Bromo-4-(difluoromethyl)-6-methylpyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(difluoromethyl)-6-methylpyridine-2-carbonyl chloride

• Inchi： 1S/C8H5BrClF2NO/c1-3-2-4(8(11)12)5(9)6(13-3)7(10)14/h2,8H,1H3
• InChI Key： DTWJLXIFRHPVTE-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)Cl)N=C(C)C=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 3.4
• Topological Polar Surface Area: 30

Additional information on 3-Bromo-4-(difluoromethyl)-6-methylpyridine-2-carbonyl chloride

Introduction to 3-Bromo-4-(difluoromethyl)-6-methylpyridine-2-carbonyl chloride (CAS No. 1806995-40-3) and Its Applications in Modern Chemical Biology

The compound 3-Bromo-4-(difluoromethyl)-6-methylpyridine-2-carbonyl chloride (CAS No. 1806995-40-3) represents a significant advancement in the field of chemical biology, particularly in the synthesis of novel pharmaceuticals and agrochemicals. Its unique structural features, including a brominated pyridine core and a difluoromethyl substituent, make it a versatile intermediate for constructing complex molecules with high biological activity.

This compound has garnered considerable attention due to its role in the development of targeted therapeutics. The presence of a bromine atom at the 3-position and a difluoromethyl group at the 4-position enhances its reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many bioactive molecules.

The methylpyridine-2-carbonyl chloride moiety serves as a crucial electrophilic center, facilitating nucleophilic additions and transformations essential for drug discovery. This feature is particularly valuable in medicinal chemistry, where rapid and efficient access to heterocyclic scaffolds is often required. The compound’s ability to undergo regioselective modifications makes it an indispensable tool for synthetic chemists.

Recent advancements in the field have demonstrated the utility of this compound in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. For instance, derivatives of 3-Bromo-4-(difluoromethyl)-6-methylpyridine-2-carbonyl chloride have been employed to develop small-molecule inhibitors that selectively target aberrant signaling pathways in tumor cells. The difluoromethyl group, in particular, has been shown to improve metabolic stability and binding affinity, key factors in drug design.

In addition to its pharmaceutical applications, this compound has found use in agrochemical research. The structural motifs present in 3-Bromo-4-(difluoromethyl)-6-methylpyridine-2-carbonyl chloride are reminiscent of natural products that exhibit potent biological activity against pests and pathogens. By leveraging this scaffold, researchers have synthesized novel compounds with enhanced efficacy and reduced environmental impact.

The synthesis of 3-Bromo-4-(difluoromethyl)-6-methylpyridine-2-carbonyl chloride involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include bromination of a pyridine precursor followed by protection-deprotection strategies to introduce the carbonyl chloride functionality. These synthetic routes underscore the importance of high-yielding and scalable processes in industrial applications.

From a mechanistic standpoint, the reactivity of this compound has been extensively studied to optimize its use in cross-coupling reactions. Computational studies have revealed that the electron-withdrawing nature of the difluoromethyl group influences the electronic distribution across the pyridine ring, thereby modulating reaction outcomes. Such insights are invaluable for designing more efficient synthetic protocols.

The growing interest in fluorinated compounds stems from their unique physicochemical properties, which often translate into improved pharmacokinetic profiles. The incorporation of fluorine atoms into drug candidates can enhance lipophilicity, binding affinity, and resistance to metabolic degradation. As a result, derivatives of 3-Bromo-4-(difluoromethyl)-6-methylpyridine-2-carbonyl chloride continue to be explored as lead compounds for new therapies.

In conclusion, 3-Bromo-4-(difluoromethyl)-6-methylpyridine-2-carbonyl chloride (CAS No. 1806995-40-3) is a cornerstone molecule in modern chemical biology, with far-reaching implications for drug discovery and agricultural science. Its structural versatility and reactivity make it an indispensable tool for synthetic chemists striving to develop innovative solutions to global health challenges.